Cas no 1795469-50-9 (3-Tert-butylpiperidine hydrochloride)

• Product Name: 3-Tert-butylpiperidine hydrochloride
• CAS No: 1795469-50-9
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• MDL: MFCD28139569
• CID: 4614554
• PubChem ID: 91644448
• Update Time: 2025-10-29

3-Tert-butylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-tert-butylpiperidine hydrochloride
• 3-tert-butylpiperidine;hydrochloride
• Z1948934207
• 3-Tert-butylpiperidine hydrochloride

• MDL： MFCD28139569
• Inchi： 1S/C9H19N.ClH/c1-9(2,3)8-5-4-6-10-7-8;/h8,10H,4-7H2,1-3H3;1H
• InChI Key： VKVBXJBGTKRYIW-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 102
• Topological Polar Surface Area: 12

Additional information on 3-Tert-butylpiperidine hydrochloride

3-Tert-butylpiperidine Hydrochloride: A Comprehensive Overview

3-Tert-butylpiperidine hydrochloride (CAS No. 1795469-50-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements associated with 3-Tert-butylpiperidine hydrochloride, providing a detailed and up-to-date analysis.

The chemical structure of 3-Tert-butylpiperidine hydrochloride consists of a piperidine ring substituted with a tert-butyl group at the 3-position. Piperidine, a six-membered saturated ring containing one nitrogen atom, forms the backbone of this compound. The tert-butyl group, a bulky alkyl substituent, imparts steric hindrance and influences the compound's physical and chemical properties. This substitution pattern is crucial for understanding its reactivity and biological activity.

Recent studies have highlighted the importance of 3-Tert-butylpiperidine hydrochloride in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules. For instance, the compound has been used as an intermediate in the development of novel antidepressants and neuroprotective agents. Its ability to modulate neurotransmitter systems makes it a promising candidate for treating conditions such as depression and neurodegenerative diseases.

In terms of synthesis, 3-Tert-butylpiperidine hydrochloride can be prepared through various methods, including alkylation and ring-closing reactions. One notable approach involves the reaction of tert-butylamine with an appropriately substituted aldehyde or ketone, followed by cyclization to form the piperidine ring. The choice of synthetic pathway depends on factors such as yield, cost-effectiveness, and scalability.

The physical properties of 3-Tert-butylpiperidine hydrochloride are also worth examining. It exists as a crystalline solid with a melting point around 210°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Tert-butylpiperidine hydrochloride. Quantum mechanical calculations have revealed that the tert-butyl group significantly affects the electron distribution within the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings have implications for understanding its pharmacokinetic profile and bioavailability.

In addition to its pharmacological applications, 3-Tert-butylpiperidine hydrochloride has shown potential in materials science. Researchers have investigated its use as a precursor for synthesizing advanced polymers and hybrid materials. The compound's ability to form stable covalent bonds under certain conditions makes it a valuable component in polymer synthesis.

Looking ahead, ongoing research aims to explore the stereochemical properties of 3-Tert-butylpiperidine hydrochloride and its enantiomers. Stereoisomerism plays a critical role in drug design, as it can influence both efficacy and side effects. By studying the stereochemical behavior of this compound, scientists hope to develop more selective and effective therapeutic agents.

In conclusion, 3-Tert-butylpiperidine hydrochloride (CAS No. 1795469-50-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and computational modeling, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academia and industry.